Cas no 2227890-81-3 ((1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol)
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol
- EN300-1904896
- 2227890-81-3
-
- Inchi: 1S/C6H8BrNOS/c7-4-1-2-10-6(4)5(9)3-8/h1-2,5,9H,3,8H2/t5-/m0/s1
- InChI Key: IHTVBHKKFYIKMF-YFKPBYRVSA-N
- SMILES: BrC1C=CSC=1[C@H](CN)O
Computed Properties
- Exact Mass: 220.95100g/mol
- Monoisotopic Mass: 220.95100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 74.5Ų
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904896-1g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 1g |
$1844.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-5g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 5g |
$5345.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-10g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 10g |
$7927.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-0.05g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 0.05g |
$1549.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-0.1g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 0.1g |
$1623.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-0.25g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 0.25g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-0.5g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 0.5g |
$1770.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-1.0g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 1g |
$1844.0 | 2023-05-24 | ||
| Enamine | EN300-1904896-2.5g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 2.5g |
$3611.0 | 2023-09-18 | ||
| Enamine | EN300-1904896-5.0g |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol |
2227890-81-3 | 5g |
$5345.0 | 2023-05-24 |
(1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol
Introduction to (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol (CAS No. 2227890-81-3)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol, identified by its CAS number 2227890-81-3, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that incorporate a thiophene ring, a heterocyclic structure widely recognized for its biological activity and synthetic utility.
The molecular structure of (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol consists of an ethanol backbone substituted with a (3-bromothiophen-2-yl) group at the first carbon position and an amino group at the second carbon position. The presence of the chiral center at the first carbon atom, indicated by the (1S) configuration, makes this compound an enantiomer with distinct stereochemical properties. Such stereochemical diversity is often exploited in drug design to enhance target specificity and reduce side effects.
In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophenes and their derivatives have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The bromine substituent in (3-bromothiophen-2-yl) enhances the reactivity of the molecule, making it a valuable intermediate in organic synthesis. This reactivity allows for further functionalization, enabling the creation of more complex structures with tailored biological activities.
One of the most compelling aspects of (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol is its potential as a building block in the synthesis of pharmacologically active compounds. Researchers have leveraged its structural features to develop novel molecules targeting various diseases. For instance, studies have shown that thiophene-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity and potentially leading to therapeutic effects.
The enantiomeric purity of (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol is critical for its application in drug development. Enantiomers are mirror images of each other and can exhibit different biological activities despite having identical chemical properties. The (1S) configuration ensures that the compound possesses specific stereochemical interactions with biological targets, which can be crucial for achieving desired therapeutic outcomes. This level of precision is often achieved through advanced synthetic methodologies that ensure high enantiomeric purity.
Recent advancements in computational chemistry have further enhanced the understanding of how (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol interacts with biological systems. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. These computational approaches have become indispensable in modern drug discovery pipelines, enabling faster and more efficient development of novel therapeutics.
The synthesis of (1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine substituent into the thiophene ring is a critical step that often requires specialized conditions to achieve regioselectivity. Similarly, the installation of the amino group at the second carbon position must be carefully controlled to avoid unwanted side reactions. These synthetic challenges highlight the expertise required in handling such compounds and underscore the importance of well-established synthetic protocols.
In conclusion, (1S)-2-amino-1-(3-bromothiophen-2-ylolethanamino) (CAS No. 2227890–81–3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.
2227890-81-3 ((1S)-2-amino-1-(3-bromothiophen-2-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)